Cas no 255375-90-7 (5-Fluoroisophthalaldehyde)

• Product Name: 5-Fluoroisophthalaldehyde
• CAS No: 255375-90-7
• MF: C₈H₅FO₂
• MW: 152.122505903244
• CID: 246786
• PubChem ID: 10534848
• Update Time: 2025-10-28

5-Fluoroisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroisophthalaldehyde
• 1,3-Benzenedicarboxaldehyde,5-fluoro-
• 5-fluorobenzene-1,3-dicarbaldehyde
• 5-fluorobenzene-1,3-dicarboxyaldehyde
• AB48324
• 255375-90-7
• SCHEMBL6854243
• AKOS006288058
• BS-48430
• E84270
• CS-0191333
• DTXSID90441322
• 5-fluorobenzene-1, 3-dicarbaldehyde
• MFCD08690087

• MDL： MFCD08690087
• Inchi： 1S/C8H5FO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-5H
• InChI Key： QCQALMWFLWVAHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=O)C=1

Computed Properties

• Exact Mass: 152.02700
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 1.45070

Additional information on 5-Fluoroisophthalaldehyde

5-Fluoroisophthalaldehyde (CAS No. 255375-90-7)

The compound 5-Fluoroisophthalaldehyde (CAS No. 255375-90-7) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a fluoro substituent at the 5-position of the isophthalaldehyde framework. The presence of this fluorine atom introduces distinct electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Fluoroisophthalaldehyde through a variety of methodologies. Researchers have explored both traditional and innovative approaches to optimize the synthesis process, ensuring high yields and purity. For instance, one study reported the use of a palladium-catalyzed coupling reaction to construct the fluoro-substituted aldehyde group, highlighting the versatility of this compound in cross-coupling reactions.

In terms of applications, 5-Fluoroisophthalaldehyde has demonstrated exceptional potential in the development of advanced materials. Its ability to form stable cross-links with other functional groups makes it an ideal candidate for synthesizing high-performance polymers and coatings. Recent studies have shown that polymers derived from 5-Fluoroisophthalaldehyde exhibit superior thermal stability and mechanical properties, making them suitable for use in aerospace and automotive industries.

The electronic properties of 5-Fluoroisophthalaldehyde also make it a promising candidate in the field of optoelectronics. Fluorine substitution at the 5-position significantly alters the compound's conjugation pattern, enhancing its light-emitting properties. This has led to its exploration as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported improved device efficiency and stability when 5-Fluoroisophthalaldehyde is incorporated into OLED architectures.

In drug discovery, 5-Fluoroisophthalaldehyde has shown potential as a lead compound for developing novel therapeutic agents. Its unique structure allows for selective interactions with biological targets, making it a valuable tool in medicinal chemistry. Recent studies have focused on its role as a precursor for bioactive molecules, particularly in the development of anti-cancer agents. The fluorine substituent has been found to enhance pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis and characterization of 5-Fluoroisophthalaldehyde have also contributed to our understanding of aldehyde chemistry. Its reactivity patterns differ significantly from those of unsubstituted isophthalaldehydes due to the electron-withdrawing effects of the fluorine atom. This has opened new avenues for exploring aldehyde-based reactions under mild conditions, reducing the need for harsh reaction environments.

In conclusion, 5-Fluoroisophthalaldehyde (CAS No. 255375-90-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, 5-Fluoroisophthalaldehyde is expected to play an increasingly important role in both academic and industrial settings.